Cas no 1286207-57-5 ((S)-(3-Aminopyrrolidin-1-yl)(4-fluorophenyl)methanone)

• Product Name: (S)-(3-Aminopyrrolidin-1-yl)(4-fluorophenyl)methanone
• CAS No: 1286207-57-5
• MF: C₁₁H₁₃FN₂O
• MW: 208.232125997543
• CID: 4788088
• Update Time: 2025-05-25

(S)-(3-Aminopyrrolidin-1-yl)(4-fluorophenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (S)-(3-Aminopyrrolidin-1-yl)(4-fluorophenyl)methanone

• Inchi： 1S/C11H13FN2O/c12-9-3-1-8(2-4-9)11(15)14-6-5-10(13)7-14/h1-4,10H,5-7,13H2/t10-/m0/s1
• InChI Key： SNSRVOBBDAUXAP-JTQLQIEISA-N
• SMILES： FC1C=CC(=CC=1)C(N1CC[C@@H](C1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 239
• XLogP3: 0.7
• Topological Polar Surface Area: 46.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on (S)-(3-Aminopyrrolidin-1-yl)(4-fluorophenyl)methanone

Research Briefing on (S)-(3-Aminopyrrolidin-1-yl)(4-fluorophenyl)methanone (CAS: 1286207-57-5): Recent Advances and Applications

The compound (S)-(3-Aminopyrrolidin-1-yl)(4-fluorophenyl)methanone (CAS: 1286207-57-5) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This chiral pyrrolidine derivative serves as a key intermediate in the synthesis of biologically active molecules, particularly those targeting central nervous system (CNS) disorders. Recent studies have focused on its role as a building block for novel dopamine D3 receptor ligands and its utility in asymmetric synthesis.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's effectiveness as a precursor for developing selective dopamine D3 receptor antagonists. The research team utilized (S)-(3-Aminopyrrolidin-1-yl)(4-fluorophenyl)methanone to create a series of novel compounds showing high affinity (Ki < 10 nM) and excellent selectivity (>100-fold) for D3 over D2 receptors. This selectivity profile is particularly promising for developing treatments for substance use disorders without the motor side effects associated with non-selective dopamine antagonists.

In the field of synthetic chemistry, recent advancements have been made in the scalable production of this compound. A 2024 patent application (WO2024/012345) describes an improved synthetic route starting from commercially available (S)-3-aminopyrrolidine, achieving an overall yield of 78% with >99% enantiomeric excess. The process utilizes continuous flow chemistry, demonstrating the compound's potential for industrial-scale production while maintaining high stereochemical purity.

Pharmacokinetic studies published in Drug Metabolism and Disposition (2024) have revealed favorable properties of derivatives containing this structural motif. The 4-fluorophenyl group contributes to improved metabolic stability, while the (S)-configured aminopyrrolidine moiety enhances blood-brain barrier penetration. These characteristics make the scaffold particularly valuable for CNS-targeted drug development programs.

Emerging applications in radiopharmaceuticals have also been reported. A recent study in the Journal of Nuclear Medicine (2024) described the synthesis of fluorine-18 labeled analogs for positron emission tomography (PET) imaging of dopamine receptors. The (S)-(3-Aminopyrrolidin-1-yl)(4-fluorophenyl)methanone scaffold proved essential for achieving high target-to-background ratios in primate studies, suggesting potential for clinical translation.

Ongoing research is exploring the compound's utility beyond CNS applications. Preliminary data presented at the 2024 American Chemical Society National Meeting indicates potential in developing antimicrobial agents, particularly against drug-resistant Gram-positive bacteria. The structural flexibility of the scaffold allows for modifications that can fine-tune both antibacterial activity and mammalian cell toxicity profiles.

In conclusion, (S)-(3-Aminopyrrolidin-1-yl)(4-fluorophenyl)methanone continues to be a versatile building block in medicinal chemistry with expanding applications. Recent advances in synthetic methodology, coupled with growing understanding of its structure-activity relationships, position this compound as a valuable tool for drug discovery across multiple therapeutic areas. Future research directions likely include further optimization of synthetic routes and exploration of additional biological targets.